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Compound of Interest

Compound Name: 2-Methoxyisonicotinamide
CAS No.: 105612-50-8
Cat. No.: B021175
Get Quote
. J

Executive Summary

2-Methoxyisonicotinamide is a pyridine derivative characterized by a carboxamide group at
the C4 position and a methoxy substituent at the C2 position. While the pyridine ring confers
aromatic stability, the molecule is susceptible to specific degradation pathways in aqueous
environments, primarily amide hydrolysis and, under extreme conditions, O-demethylation.

This guide details the mechanistic basis of these instabilities, provides a validated protocol for
forced degradation studies (stress testing), and outlines the analytical methodologies required
for quantification.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8]

Understanding the electronic environment is crucial for predicting stability. The 2-methoxy
group exerts competing electronic effects on the pyridine ring:
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 Inductive Effect (-1): Withdraws electron density, potentially increasing the electrophilicity of
the C4-carbonyl carbon (making it more susceptible to nucleophilic attack by
water/hydroxide).

» Resonance Effect (+R): Donates electron density into the ring, which can stabilize the
protonated form of the pyridine nitrogen but has a lesser effect on the distal C4 amide.

Property Description
IUPAC Name 2-Methoxy-4-pyridinecarboxamide
C
H
Molecular Formula N
0]
Molecular Weight 152.15 g/mol
N Soluble in DMSO, Methanol, Ethanol;
Solubility ]
Moderately soluble in Water.[1][2]
) ~3.5 - 4.0 (Pyridine N). The amide N is non-
pKa (Predicted) ]
basic.
Donor: 1 (Amide NH
H-Bonding

), Acceptor: 3 (Pyridine N, Amide O, Methoxy O)

Degradation Mechanisms

In aqueous solution, 2-Methoxyisonicotinamide follows three primary degradation pathways.

Pathway A: Amide Hydrolysis (Dominant)

The most significant risk is the hydrolysis of the amide bond to form 2-Methoxyisonicotinic Acid
and ammonia. This reaction is pH-dependent:
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+ Acid-Catalyzed: Protonation of the carbonyl oxygen increases electrophilicity, facilitating
water attack.

+ Base-Catalyzed: Direct nucleophilic attack by hydroxide (

) on the carbonyl carbon.

e Neutral pH: The reaction is extremely slow but can be accelerated by heat.

Pathway B: O-Demethylation (Secondary)

Under strong acidic conditions (e.g., 1N HCI at elevated temperatures), the ether linkage can
be cleaved, converting the methoxy group to a hydroxyl group, resulting in 2-
Hydroxyisonicotinamide (which tautomerizes to the 2-pyridone form). This is kinetically slower
than amide hydrolysis.

Pathway C: Photolytic Degradation

Pyridine derivatives often absorb UV light. Excitation can lead to ring opening or N-oxide
formation, although the 2-methoxy group adds some stability compared to unsubstituted
pyridines.

Visualization of Degradation Pathways

The following diagram illustrates the mechanistic flow of degradation.

2-Methoxyisonicotinic Acid

Hydrolysis (pH < 3 or pH > 9) (Hydrolysis Product)
+ H20, - NH3

Acidic Ether Cleavage

2-Methoxyisonicotinamide ____(HighT, Strong Acid)__ _ _ 2-Pyridone Derivative
(Stable Parent) (Demethylation Product)

"+ ... Oxidation/UV Light

N-Oxide / Photoproducts
(Oxidative Stress)
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Figure 1: Primary degradation pathways of 2-Methoxyisonicotinamide in aqueous media.

Experimental Protocol: Forced Degradation Study

To empirically determine the stability profile, perform the following stress tests. This protocol is

aligned with ICH Q1A(R2) guidelines.

Sample Preparation

o Stock Solution: Prepare a 1.0 mg/mL stock solution of 2-Methoxyisonicotinamide in

Methanol or Acetonitrile.

e Working Solution: Dilute to 100 pg/mL using the specific stress media below.

E ~onditi bl

. . Sampling Expected
Stress Type Medium Conditions . .
Timepoints Degradant
2-
_ _ 0,2,4,8,24 T
Acid Hydrolysis 0.1 N HCI 60°C Methoxyisonicoti
Hours ] ]
nic Acid
2-
Base Hydrolysis 0.1 N NaOH Room Temp 0,1, 2,4 Hours Methoxyisonicoti
nic Acid
3% H
Oxidation o Room Temp 0, 2,6,24 Hours  N-Oxides
0,24,48,72 _ .
Thermal Water (pH 7) 80°C Minor Hydrolysis
Hours
. Unspecified
Photostability Water 1.2M Lux hours End of cycle
Photoproducts

Neutralization & Quenching
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» Critical Step: Before HPLC analysis, all acid/base samples must be neutralized to pH 7.0 to
prevent damage to the HPLC column and to stop the reaction.

o Oxidation Quenching: Add Sodium Metabisulfite to quench excess peroxide.

Analytical Methodology (HPLC-UV)

A stability-indicating method must separate the parent peak from the acid hydrolysis product.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 um)
» Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7)
» Mobile Phase B: Acetonitrile
o Gradient:
o 0-2 min: 5% B (Isocratic)
o 2-10 min: 5% -> 60% B (Linear Gradient)
o 10-12 min: 60% -> 95% B (Wash)
» Flow Rate: 1.0 mL/min
e Detection: UV at 260 nm (Pyridine characteristic absorption)
e Column Temp: 30°C

Note on Elution Order: Due to the carboxylic acid group, the 2-Methoxyisonicotinic Acid
degradant will be more polar and elute earlier (lower Retention Time) than the parent amide.

Data Interpretation & Kinetics
Calculating Degradation Rate ()

For hydrolysis, the degradation typically follows pseudo-first-order kinetics when water is in
excess. Plot the natural log of the remaining concentration over time:
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Where:

o = Concentration (Peak Area) at time

o = Observed rate constant (h

)

Half-Life Estimation ()
Stability Workflow Diagram
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Click to download full resolution via product page

Figure 2: Step-by-step workflow for the forced degradation study.
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Storage and Handling Recommendations

Based on the structural assessment and typical pyridine carboxamide behavior:

pH Sensitivity: Avoid storage in unbuffered aqueous solutions, as dissolved CO

can lower pH and accelerate hydrolysis over months.

Buffer Selection: Use Phosphate or Tris buffers at pH 6.0 - 7.5 for maximum stability.

Temperature: Store solid material at 2-8°C. Aqueous solutions should be prepared fresh or
frozen (-20°C).

Light: Protect from direct light (amber vials) due to the aromatic pyridine ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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